Methyl 17-oxocycloheptadec-8-ene-1-carboxylate
Cat. No. B8483080
Key on ui cas rn:
365439-63-0
M. Wt: 308.5 g/mol
InChI Key: GMXZUKVKSUZYTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06861551B2
Procedure details
Under an argon stream, CH2Cl2 solvent (0.5 ml) was placed in a two-necked flask beforehand, and thereto were added dropwise, at 0 to 5° C., a mixed solution of dimethyl cis-9-octadecenedioate (170 mg, 0.50 mmol) and Et3N (152 mg, 1.50 mmol) in CH2Cl2 (2.15 ml) and a solution of TiCl4 (159 μl 1.45 mmol) in CH2Cl2 (2.45 ml) at the same time over a period of about 1 hour by means of a microfeeder. The whole was further mixed at the same temperature for 15 minutes. Water was added to the reaction mixture and the resulting mixture was stirred and then extracted with ether. The organic layer was washed with water and saturated brine, and then dried over anhydrous sodium sulfate. After the evaporation of the solvent under reduced pressure, the crude product was purified by silica gel chromatography (hexane/ethyl acetate=20/1→10/1) to obtain the aimed product (83 mg, 54%) and a by-product (34-membered ring; 21 mg, 14%).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:23]C)(=O)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8]/[CH:9]=[CH:10]\[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19].CCN(CC)CC.O>C(Cl)Cl.Cl[Ti](Cl)(Cl)Cl>[CH3:21][O:20][C:18]([CH:17]1[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH:10]=[CH:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2][C:1]1=[O:23])=[O:19]
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Inputs
Step One
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Name
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|
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Quantity
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170 mg
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|
Type
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reactant
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|
Smiles
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C(CCCCCCC\C=C/CCCCCCCC(=O)OC)(=O)OC
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|
Name
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|
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Quantity
|
152 mg
|
|
Type
|
reactant
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Smiles
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CCN(CC)CC
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|
Name
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|
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Quantity
|
2.15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
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|
Name
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|
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Quantity
|
2.45 mL
|
|
Type
|
solvent
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Smiles
|
C(Cl)Cl
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|
Name
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|
|
Quantity
|
159 μL
|
|
Type
|
catalyst
|
|
Smiles
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Cl[Ti](Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
0.5 mL
|
|
Type
|
solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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the resulting mixture was stirred
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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beforehand, and thereto were added dropwise, at 0 to 5° C.
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ADDITION
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Type
|
ADDITION
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|
Details
|
The whole was further mixed at the same temperature for 15 minutes
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|
Duration
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15 min
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with ether
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WASH
|
Type
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WASH
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|
Details
|
The organic layer was washed with water and saturated brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After the evaporation of the solvent under reduced pressure
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
the crude product was purified by silica gel chromatography (hexane/ethyl acetate=20/1→10/1)
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1C(CCCCCCCC=CCCCCCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 83 mg | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
